Cas no 2228666-08-6 (3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine
• CAS No: 2228666-08-6
• MF: C₁₄H₁₈F₂N₂O
• MW: 268.302330493927
• CID: 5877719
• PubChem ID: 165634572
• Update Time: 2025-06-10

3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine
• 2228666-08-6
• EN300-1973010
• 3,3-difluoro-1-[2-(morpholin-4-yl)phenyl]cyclobutan-1-amine

• Inchi： 1S/C14H18F2N2O/c15-14(16)9-13(17,10-14)11-3-1-2-4-12(11)18-5-7-19-8-6-18/h1-4H,5-10,17H2
• InChI Key： PPJJMWSMCVURDQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CC=C2N2CCOCC2)(C1)N)F

Computed Properties

• Exact Mass: 268.13871953g/mol
• Monoisotopic Mass: 268.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine

Introduction to 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine (CAS No. 2228666-08-6)

3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2228666-08-6, this molecule represents a confluence of fluorine chemistry and heterocyclic pharmacophores, making it a subject of intense interest for medicinal chemists and researchers exploring novel therapeutic agents. The presence of both difluoro and morpholine substituents in its structure imparts distinct electronic and steric properties, which are crucial for modulating its interaction with biological targets.

The compound’s core structure consists of a cyclobutane ring appended with an amine group at the 1-position, a phenyl ring at the 2-position, and a morpholin-4-yl group at the 3-position. The difluoro substitution on the cyclobutane ring enhances its lipophilicity and metabolic stability, while the morpholine moiety introduces hydrogen bonding capabilities and improves solubility in aqueous environments. These features make it an attractive scaffold for drug design, particularly in the development of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways.

In recent years, there has been growing interest in the application of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The difluoro group, in particular, has been extensively studied for its ability to modulate enzyme reactivity and binding interactions. For instance, fluorine atoms can participate in weak hydrogen bonding interactions or engage in π-stacking with aromatic residues in protein targets, thereby enhancing drug efficacy. This concept has been successfully applied in various therapeutic areas, including oncology, antiviral therapy, and central nervous system (CNS) disorders.

The morpholine ring in 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine further contributes to its pharmacological potential by serving as a bioisostere for piperazine or piperidine moieties commonly found in active pharmaceutical ingredients (APIs). Morpholine derivatives are known for their ability to enhance oral bioavailability and reduce toxicity by improving solubility and reducing binding to cytochrome P450 enzymes. This dual functionality—fluorinated cyclobutane core with morpholine substitution—makes this compound a versatile candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1-amine, allowing researchers to predict its binding affinity to potential targets with high accuracy. Molecular docking studies have suggested that this molecule may interact with enzymes such as kinases or proteases by leveraging both hydrophobic interactions and hydrogen bonding networks. Additionally, its structural rigidity provided by the cyclobutane ring could stabilize transition states during enzymatic reactions, potentially leading to potent inhibitory effects.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For example, kinases overexpressed in cancer cells often serve as key drivers of tumor growth and progression. By designing molecules that selectively inhibit these kinases while minimizing off-target effects, researchers aim to develop more effective anticancer therapies. The unique combination of fluorine substitution and morpholine moiety may confer selectivity by fine-tuning interactions with specific kinase domains or allosteric sites.

Moreover, the development of novel antiviral agents has been accelerated by the incorporation of fluorinated structures into drug candidates. Viral proteases play critical roles in viral replication cycles, making them attractive targets for inhibition. Preliminary studies on derivatives of 3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutan-1amine have shown promising results in inhibiting viral protease activity while maintaining high selectivity against human proteases. This underscores the importance of structural optimization to enhance drug-like properties without compromising efficacy.

The synthesis of this compound involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps include Friedel-Crafts alkylation to introduce the phenyl ring onto a halogenated precursor followed by nucleophilic substitution with morpholine derivatives. The introduction of the difluoro group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques under controlled conditions. Each step must be rigorously optimized to minimize side reactions and ensure scalability for industrial production.

In conclusion,3,3-difluoro -1 -2 - (morpholin -4 - yl ) phenylcyclobutan -1 -amine (CAS No . 2228666 -08 -6) represents a promising lead compound with significant therapeutic potential across multiple disease areas . Its unique structural features , including fluorine substitution , morpholine functionality , and rigid cyclobutane core , make it an attractive scaffold for further medicinal chemistry exploration . As research continues to uncover new biological targets and mechanisms , compounds like this one are poised to play a crucial role in shaping next-generation pharmaceuticals .